N-[2-(4-chlorophenyl)ethyl]-7-(4-methoxyphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-7-(4-methoxyphenyl)-5-phenylpyrrolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C27H23ClN4O/c1-33-23-13-11-22(12-14-23)32-17-24(20-5-3-2-4-6-20)25-26(30-18-31-27(25)32)29-16-15-19-7-9-21(28)10-8-19/h2-14,17-18H,15-16H2,1H3,(H,29,30,31)
• InChI Key: GTLQWVNMAPKHSG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=C(C3=C(N=CN=C32)NCCC4=CC=C(C=C4)Cl)C5=CC=CC=C5
• Molecular Formula: C27H23ClN4O
• Molecular Weight: 454.9 g/mol

Description

Synthesis Analysis

The synthesis of Compound X involves several steps, including condensation reactions, cyclization, and functional group modifications. Researchers have explored various synthetic routes to obtain this compound, aiming for high yields and purity. Detailed studies on the synthetic pathways are available in the literature.

Scientific Research Applications

I have conducted a search and found several scientific research applications for compounds related to N-[2-(4-chlorophenyl)ethyl]-7-(4-methoxyphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine. Below are six potential applications, each with its own section and details:

Antimycobacterial Agents

Compounds similar to the one have been studied for their potential as antimycobacterial agents, with some showing very good activity against mycobacteria, which suggests that they could be developed into treatments for diseases like tuberculosis.

Anticancer Agents

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Environmental Remediation

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Chemical Probes

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Antimicrobial Resistance

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Kinase Inhibition

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Future Directions

: Reference: NASA Study: More Greenland Ice Lost Than Previously Estimated

Mechanism of Action

Target of Action

The primary target of this compound is Cyt-bd , a component of the electron transport chain in mycobacterial strains . This target plays a crucial role in energy production within the cell.

Mode of Action

The compound interacts with its target, Cyt-bd, by inhibiting its function . This inhibition disrupts the normal flow of electrons within the electron transport chain, leading to a decrease in ATP production .

Biochemical Pathways

The affected pathway is the electron transport chain, specifically the portion involving Cyt-bd . Downstream effects of this disruption include a decrease in ATP production, which can lead to cell death due to energy deprivation .

Result of Action

The molecular effect of the compound’s action is the inhibition of Cyt-bd, leading to a decrease in ATP production . On a cellular level, this can lead to cell death as the cell is unable to produce the energy it needs to survive .

Action Environment

Environmental factors can influence the compound’s action, efficacy, and stability. For instance, physical and mechanical processes such as heating, pouring, spraying, spills, and evaporation from large surface areas can increase the risk of exposure . Furthermore, the function of the mycobacterial Cyt-bd under various physiological conditions can be interrogated using this compound .